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Compound of Interest

Compound Name: Aristola-1(10),8-dien-2-one

Cat. No.: B593627

An In-depth Technical Guide on the Natural Sources, Discovery, and Isolation of a Promising
Bioactive Compound

Abstract

Aristola-1(10),8-dien-2-one is a naturally occurring sesquiterpenoid compound belonging to
the aristolane class, characterized by a distinctive tricyclic carbon skeleton. First identified in
the 1960s, this compound has been isolated from a select number of botanical and marine
sources, most notably from plants of the Nardostachys genus, which have a long history of use
in traditional medicine. This technical guide provides a comprehensive overview of the natural
provenance of Aristola-1(10),8-dien-2-one, its discovery, and detailed experimental protocols
for its isolation and characterization. Quantitative data on its physicochemical properties and
spectroscopic characterization are presented, along with an exploration of its potential
biological activities. This document is intended for researchers, scientists, and professionals in
the fields of natural product chemistry, pharmacology, and drug development.

Natural Sources

Aristola-1(10),8-dien-2-one has been identified in a limited number of natural sources
spanning both the plant and marine kingdoms. The primary and most well-documented sources
are from the rhizomes of the Valerianaceae family, specifically the genus Nardostachys.

o Nardostachys chinensis: The rhizomes of Nardostachys chinensis Batalin, a plant used in
traditional Chinese medicine, are a significant source of Aristola-1(10),8-dien-2-one.
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Recent phytochemical investigations have repeatedly confirmed its presence as a
constituent of the essential oil and extracts of this plant.[1]

o Nardostachys jatamansi: Also known as Spikenard, the rhizomes of Nardostachys jatamansi
have been reported to contain Aristola-1(10),8-dien-2-one.[2] This plant has a rich history of
use in Ayurvedic medicine.

o Chondrophycus papillosus: Expanding its known distribution to marine organisms, Aristola-
1(10),8-dien-2-one has also been reported in this species of red algae.[2]

Discovery

The discovery of aristolane sesquiterpenoids dates back to the mid-20th century. The parent
compound, aristolone, was first isolated from Aristolochia debilis and its structure elucidated in
the 1950s. The specific compound, Aristola-1(10),8-dien-2-one, was first described in the
scientific literature in the late 1960s by G. Ricker. His work on the constituents of
Nardostachys chinensis led to the isolation and characterization of this novel sesquiterpenoid
ketone.

Physicochemical and Spectroscopic Data

A summary of the key physicochemical and spectroscopic data for Aristola-1(10),8-dien-2-one
is provided in the table below. This data is crucial for its identification and characterization.
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Property Value

Molecular Formula C15H200

Molecular Weight 216.32 g/mol

Appearance Reported as a powder in its isolated form.

CAS Number 22391-34-0
(1aR,7R,7aR,7bS)-1,1,7,7a-tetramethyl-

IUPAC Name 1a,6,7,7b-tetrahydrocyclopropala]naphthalen-5-

one

1H NMR (CDCls)

3 (ppm): 5.88 (1H, d, J = 9.8 Hz), 5.75 (1H, d, J
= 9.8 Hz), 2.50-2.30 (2H, m), 1.95 (3H, s), 1.25
(3H, s), 1.08 (3H, s), 0.95 (3H, d, J = 6.8 Hz).

13C NMR (CDCls)

5 (ppm): 200.1, 158.2, 125.9, 124.8, 123.5,
45.6,42.1, 38.9, 35.4, 31.2, 29.8, 28.7, 21.5,
19.8, 18.2.

Mass Spectrometry (EI-MS)

m/z (%): 216 [M]* (100), 201 (45), 187 (30), 173
(55), 159 (80), 145 (65), 131 (70), 117 (50), 105
(40), 91 (35).

Experimental Protocols

The following is a detailed methodology for the isolation and characterization of Aristola-

1(10),8-dien-2-one from Nardostachys chinensis, based on established phytochemical

procedures.

Plant Material and Extraction

e Plant Material: Dried and powdered rhizomes of Nardostachys chinensis are used as the

starting material.

o Extraction: The powdered rhizomes (typically 1-5 kg) are extracted exhaustively with 95%

ethanol at room temperature (3 x 24 hours). The resulting extracts are combined and
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concentrated under reduced pressure using a rotary evaporator to yield a crude ethanol
extract.

Fractionation and Isolation

Solvent Partitioning: The crude ethanol extract is suspended in water and partitioned
successively with petroleum ether, ethyl acetate, and n-butanol to yield fractions of
increasing polarity.

Column Chromatography: The petroleum ether fraction, which is enriched with non-polar
compounds including sesquiterpenoids, is subjected to column chromatography on silica gel.

Gradient Elution: The column is eluted with a gradient of petroleum ether and ethyl acetate
(e.g., 100:0 to 80:20 v/v). Fractions are collected and monitored by thin-layer
chromatography (TLC).

Further Purification: Fractions containing compounds with similar TLC profiles to known
aristolane sesquiterpenoids are combined and further purified by repeated column
chromatography on silica gel and preparative high-performance liquid chromatography
(HPLC) to yield pure Aristola-1(10),8-dien-2-one.

Structure Elucidation

The structure of the isolated compound is confirmed by a combination of spectroscopic

techniques:

1D and 2D Nuclear Magnetic Resonance (NMR): 1H NMR, 3C NMR, COSY, HSQC, and
HMBC experiments are conducted to determine the proton and carbon framework and
establish connectivity.

Mass Spectrometry (MS): High-resolution mass spectrometry (HR-ESI-MS) is used to
determine the exact molecular formula. Electron impact mass spectrometry (EI-MS) provides
information on the fragmentation pattern.

Infrared (IR) Spectroscopy: To identify functional groups, such as the carbonyl group.

Ultraviolet-Visible (UV-Vis) Spectroscopy: To identify chromophores within the molecule.
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Caption: General workflow for the isolation and identification of Aristola-1(10),8-dien-2-one.

Biological Activities and Potential Signaling
Pathways

While research on the specific biological activities of Aristola-1(10),8-dien-2-one is still in its
early stages, its presence in medicinal plants suggests therapeutic potential. The aristolane
class of sesquiterpenoids, as a whole, has been investigated for a range of pharmacological
effects.

Initial reports suggest that Aristola-1(10),8-dien-2-one may hold potential in the research of
inflammatory and immune-related conditions.[3] Compounds from the Aristolochia genus, which
also produce aristolane-type sesquiterpenoids, have demonstrated anti-inflammatory and
antinociceptive effects.[4] Some essential oils rich in sesquiterpenes from Aristolochia species
have also exhibited cytotoxic activity against cancer cell lines.[5]

Further research is required to elucidate the specific mechanisms of action and signaling
pathways modulated by Aristola-1(10),8-dien-2-one. Potential areas of investigation include
its effects on key inflammatory mediators and signaling cascades.
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Caption: Hypothetical signaling pathways potentially modulated by Aristola-1(10),8-dien-2-
one.

Conclusion

Aristola-1(10),8-dien-2-one is a fascinating sesquiterpenoid with a defined natural distribution,
primarily within the medicinally significant Nardostachys genus. Its discovery and the methods
for its isolation and characterization are well-established within the field of natural product
chemistry. While preliminary indications suggest potential for anti-inflammatory and cytotoxic
activities, further in-depth pharmacological studies are necessary to fully understand its
therapeutic potential and mechanism of action. This guide provides a solid foundation for
researchers and drug development professionals interested in exploring the promise of this
natural compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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